Cas no 70964-70-4 ( )

• Product name: &nbsp
• CAS No: 70964-70-4
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 975895
• PubChem ID: 100728

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-3-oxo-1,2-benzoxazole-2-carboxylate
• 1,2-Benisoxazole-2(3H)-carboxylic acid, 5-bromo-3-oxo-, ethyl ester
• 5-Bromo-2-etoksykarbonylobenzoizoksazolinon-3 [Polish]
• 5-bromo-3-oxo-3H-benzo[d]isoxazole-2-carboxylic acid ethyl ester
• AC1L2PCR
• AC1Q26S9
• BRN 1121917
• CTK8D9365
• Ethyl 5-bromo-3-oxo-1,2-benisoxazole-2(3H)-carboxylate
• ethyl 5-bromo-3-oxo-1,2-benzoxazole-2(3h)-carboxylate
• NSC355380
• 70964-70-4
• Ethyl 5-bromo-3-oxobenzo[d]isoxazole-2(3H)-carboxylate
• NSC-355380
• 5-Bromo-2-etoksykarbonylobenzoizoksazolinon-3
• DTXSID20221199
• NSC 355380
•  

• Inchi： InChI=1S/C10H8BrNO4/c1-2-15-10(14)12-9(13)7-5-6(11)3-4-8(7)16-12/h3-5H,2H2,1H3
• InChI Key： OJOVEIOWGUJHRY-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1C(=O)C2=C(O1)C=CC(=C2)Br

Computed Properties

• Exact Mass: 284.96364
• Monoisotopic Mass: 284.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.708
• Boiling Point: 367.9°C at 760 mmHg
• Flash Point: 176.3°C
• Refractive Index: 1.606
• PSA: 55.84
• LogP: 2.36160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones